Cas no 1566648-41-6 (4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde
• CAS No: 1566648-41-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5747191
• PubChem ID: 104366416
• Update Time: 2025-05-24

4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725567
• 1566648-41-6
• 4-(2-METHYLMORPHOLIN-4-YL)THIOPHENE-2-CARBALDEHYDE
• 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H13NO2S/c1-8-5-11(2-3-13-8)9-4-10(6-12)14-7-9/h4,6-8H,2-3,5H2,1H3
• InChI Key： HZVCCFRPRGVRRF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCOC(C)C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde (CAS: 1566648-41-6)

4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde (CAS: 1566648-41-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the study of 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of thiophene-based inhibitors using 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde as a key intermediate. These inhibitors showed promising activity against EGFR and HER2 kinases, which are often overexpressed in various cancers.

In addition to its applications in cancer research, 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel thiophene derivatives using this compound, which exhibited significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study highlighted the compound's potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic versatility of 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2023 paper in Organic Process Research & Development outlined a catalytic method for its synthesis that reduces waste and improves yield, making it more suitable for large-scale production. These innovations are expected to facilitate the broader application of this compound in drug discovery and development.

In conclusion, 4-(2-Methylmorpholin-4-yl)thiophene-2-carbaldehyde (CAS: 1566648-41-6) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its potential in kinase inhibition, antimicrobial therapy, and green synthesis. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic agents. Future studies should focus on optimizing its derivatives for clinical applications and exploring its mechanisms of action in greater detail.